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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C18 Globotriaosylceramide-d3
(Gb3-d3), a critical internal standard for the quantification of its unlabeled counterpart, C18
Globotriaosylceramide (Gb3). Gb3 is a significant biomarker in the diagnosis and monitoring of
Fabry disease and plays a role in various cellular signaling pathways. This document outlines
the physicochemical properties, analytical methodologies, and biological relevance of Gb3, with
a focus on providing practical information for laboratory applications.

Physicochemical Properties

C18 Globotriaosylceramide-d3 is a deuterated form of C18 Globotriaosylceramide, an
endogenous glycosphingolipid. The deuterium labeling makes it an ideal internal standard for
mass spectrometry-based quantification, as it is chemically identical to the endogenous analyte
but mass-shifted.
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Property Value Reference

N-((2S,3R,E)-1-
(((2R,3R,4R,5S,6R)-5-
(((2S,3R,4R,5R,6R)-3,4-
dihydroxy-6-(hydroxymethyl)-5-
(((2R,3R,4S,5R,6R)-3,4,5-
trihydroxy-6-

Formal Name (hydroxymethyl)tetrahydro-2H-  [1]
pyran-2-yl)oxy)tetrahydro-2H-
pyran-2-yl)oxy)-3,4-dihydroxy-
6-(hydroxymethyl)tetrahydro-
2H-pyran-2-yl)oxy)-3-
hydroxyoctadec-4-en-2-

yl)octadecanamide-d3

N-w-CD3-Octadecanoyl-
ceramide Trihexoside, Galal-

Synonyms [1112][3]
4Galp1-4GlIcp-Cer(d18:1/18:0)

d3, Gb3(d18:1/18:0-d3)

Molecular Formula Cs4HosD3NO1s [1]
Formula Weight 1055.4 [1]
_ 299% deuterated forms (d1-
Purity [11[3]
d3)
Formulation A solid [1]

Chloroform:Methanol (2:1),

Solubilit 1

Y DMSO s
Storage -20°C [1]
Stability > 4 years [1]

A Certificate of Analysis for a specific batch provides the following quality control results:
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Test Result
Mass Spec M+ClI: 1089.6
HPLC Purity 98.0 %

TLC Purity 98 %

Data from a representative Certificate of Analysis.[4]

Experimental Protocols
Quantification of Globotriaosylceramide in Plasma and
Urine by Mass Spectrometry

This protocol provides a method for the quantification of total Gb3 in biological matrices using
C18 Globotriaosylceramide-d3 as an internal standard.

1. Sample Preparation:

o Liquid Extraction/Protein Precipitation: To purify Gb3 from plasma or urine, a combination of
liquid extraction and protein precipitation is employed.[5]

¢ Solid-Phase Extraction (SPE): Further purification of Gb3 is achieved using SPE.[5]
2. Mass Spectrometry Analysis:

 Instrumentation: A liquid chromatography-quadrupole-time-of-flight (LC-Q-TOF) mass
spectrometer or a system capable of flow-injection analysis electrospray mass spectrometry
(ESI-MS) with multi-reaction-monitoring can be used.[5][6]

« lonization Mode: Electrospray ionization (ESI) in positive mode is typically used.[6]
e MS Conditions (Example):[6]
o Source Temperature: 500°C

o Curtain Gas Flow: 30 L/min
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o lon Spray Voltage: 5500 V
o Declustering Potential: 100 V

o Collision Energy: 66 V

» Calibration: Calibration is performed using the standard addition method with a known
concentration of the internal standard.[5]

3. Data Analysis:

e The total concentration of Gb3 is calculated by monitoring the most abundant isoforms.[5]

Sample Preparation
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Experimental workflow for Gb3 quantification.

Biological Significance and Signaling Pathways

Globotriaosylceramide is not merely a biomarker for Fabry disease; it is an active participant in
crucial cellular signaling pathways, particularly in the context of immunology and endothelial
function.

Role in Germinal Center B Cell Responses

Gb3 is essential for the production of high-affinity antibodies by germinal center (GC) B cells.[7]
It functions by binding to CD19, which disrupts the interaction between CD19 and its

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19958207/
https://pubmed.ncbi.nlm.nih.gov/19958207/
https://www.benchchem.com/product/b15598264?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11404827/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

chaperone CD8L1. This allows CD19 to translocate to the B cell receptor (BCR) complex,
triggering a signaling cascade that leads to the degradation of the FOXO1 transcription factor.
The reduction in FOXOL1 facilitates the transition of GC B cells from the dark zone (proliferation

and somatic hypermutation) to the light zone (selection).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to C18
Globotriaosylceramide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598264#c18-globotriaosylceramide-d3-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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